5-Bromo-1,3-benzenedithiol
Overview
Description
5-Bromo-1,3-benzenedithiol, also known as 1-Bromo-3,5-dimercaptobenzene, is a chemical compound with the molecular formula C6H5BrS2 and a molecular weight of 221.13 . It is a solid substance at 20°C .
Molecular Structure Analysis
The molecular structure of 5-Bromo-1,3-benzenedithiol consists of a benzene ring substituted with a bromine atom and two thiol groups .Physical And Chemical Properties Analysis
5-Bromo-1,3-benzenedithiol is a solid substance at 20°C . .Scientific Research Applications
- Summary of the Application : 5-Bromo-1,3-dihydro-4,6,7-trinitrobenzimidazol-2-one (BTB), a derivative of 5-Bromo-1,3-benzenedithiol, has been synthesized and evaluated as a corrosion inhibitor for N80 carbon steel in a 1 M HCl medium .
- Methods of Application or Experimental Procedures : The inhibitory action of BTB was studied through mass loss measurements and electrochemical analyses, including potentiodynamic polarization curves and electrochemical impedance spectroscopy . The adsorption mode followed the Langmuir adsorption isotherm .
- Results or Outcomes : The results of electrochemical studies revealed a remarkable corrosion inhibition efficiency, exceeding 95% at 298 K in the presence of 10 −3 M of BTB in solution . The efficiency showed a proportional increase with concentration, though slightly attenuated with rising temperature . Scanning electron microscopy (SEM) observations revealed the formation of a protective layer on the metal surface in the presence of the inhibitor .
Safety And Hazards
properties
IUPAC Name |
5-bromobenzene-1,3-dithiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrS2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHHCKAJHIBGSHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1S)Br)S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00659956 |
Source
|
| Record name | 5-Bromobenzene-1,3-dithiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00659956 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-1,3-benzenedithiol | |
CAS RN |
1219501-75-3 |
Source
|
| Record name | 5-Bromobenzene-1,3-dithiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00659956 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo-1,3-benzenedithiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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